2'-Deoxyadenosine 5'-triphosphate

Specification

• Description: dATP, also known as deoxy-ATP or dATP CPD, belongs to the class of organic compounds known as purine 2'-deoxyribonucleoside triphosphates. These are purine nucleotides with triphosphate group linked to the ribose moiety lacking a hydroxyl group at position 2. dATP is slightly soluble (in water) and an extremely strong acidic compound (based on its pKa). Within the cell, dATP is primarily located in the mitochondria, nucleus and cytoplasm. dATP exists in all eukaryotes, ranging from yeast to humans. In humans, dATP is involved in the azathioprine action pathway, the purine metabolism pathway, the thioguanine action pathway, and the mercaptopurine action pathway. dATP is also involved in several metabolic disorders, some of which include the mitochondrial dna depletion syndrome pathway, the xanthinuria type I pathway, xanthine dehydrogenase deficiency (xanthinuria), and myoadenylate deaminase deficiency. dATP is a potentially toxic compound.; DATP is a purine 2'-deoxyribonucleoside 5'-triphosphate having adenine as the nucleobase. It has a role as an Escherichia coli metabolite and a mouse metabolite. It is a purine 2'-deoxyribonucleoside 5'-triphosphate and a 2'-deoxyadenosine 5'-phosphate. It is a conjugate acid of a dATP(3-).
• CAS No.: 111907-01-8
• Molecular Formula: C10H16N5O12P3
• Molecular Weight: 491.18 g/mol
• IUPAC Name: [[(2R,3S,5R)-5-(6-aminopurin-9-yl)-3-hydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] phosphono hydrogen phosphate
• Standard InChI: InChI=1S/C10H16N5O12P3/c11-9-8-10(13-3-12-9)15(4-14-8)7-1-5(16)6(25-7)2-24-29(20,21)27-30(22,23)26-28(17,18)19/h3-7,16H,1-2H2,(H,20,21)(H,22,23)(H2,11,12,13)(H2,17,18,19)/t5-,6+,7+/m0/s1
• Standard InChI Key: SUYVUBYJARFZHO-RRKCRQDMSA-N
• Isomeric SMILES: C1[C@@H]([C@H](O[C@H]1N2C=NC3=C(N=CN=C32)N)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)O
• SMILES: C1C(C(OC1N2C=NC3=C(N=CN=C32)N)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)O
• Canonical SMILES: C1C(C(OC1N2C=NC3=C(N=CN=C32)N)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)O